3-oxo-N-(2,2,2-trifluoroethyl)piperazine-1-carboxamide

• IUPAC Name: 3-oxo-N-(2,2,2-trifluoroethyl)piperazine-1-carboxamide
• InChI: InChI=1S/C7H10F3N3O2/c8-7(9,10)4-12-6(15)13-2-1-11-5(14)3-13/h1-4H2,(H,11,14)(H,12,15)
• InChI Key: DVUHXLVWYTUKCO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=O)N1)C(=O)NCC(F)(F)F
• Molecular Formula: C7H10F3N3O2
• Molecular Weight: 225.17 g/mol

Description

3-oxo-N-(2,2,2-trifluoroethyl)piperazine-1-carboxamide, also known as TFP, is a synthetic compound that has gained attention in scientific research due to its unique properties. TFP has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.

Mechanism of Action

3-oxo-N-(2,2,2-trifluoroethyl)piperazine-1-carboxamide acts as a potent inhibitor of the enzyme histone deacetylase (HDAC), which plays a crucial role in regulating gene expression. By inhibiting HDAC, 3-oxo-N-(2,2,2-trifluoroethyl)piperazine-1-carboxamide can alter the expression of genes involved in various cellular processes, including cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects
3-oxo-N-(2,2,2-trifluoroethyl)piperazine-1-carboxamide has been shown to have a wide range of biochemical and physiological effects, including the inhibition of cell growth and induction of apoptosis in cancer cells. 3-oxo-N-(2,2,2-trifluoroethyl)piperazine-1-carboxamide has also been shown to have neuroprotective effects and may have potential as a treatment for neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-oxo-N-(2,2,2-trifluoroethyl)piperazine-1-carboxamide is its potency as an HDAC inhibitor, which makes it a valuable tool for studying the role of HDAC in various cellular processes. However, 3-oxo-N-(2,2,2-trifluoroethyl)piperazine-1-carboxamide has some limitations, including its toxicity and potential off-target effects.

Future Directions

There are several future directions for the study of 3-oxo-N-(2,2,2-trifluoroethyl)piperazine-1-carboxamide. One potential direction is the development of new drugs based on the structure of 3-oxo-N-(2,2,2-trifluoroethyl)piperazine-1-carboxamide for the treatment of various diseases. Another direction is the further investigation of the mechanisms underlying the neuroprotective effects of 3-oxo-N-(2,2,2-trifluoroethyl)piperazine-1-carboxamide. Additionally, the development of more potent and selective HDAC inhibitors based on the structure of 3-oxo-N-(2,2,2-trifluoroethyl)piperazine-1-carboxamide could have significant implications for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 3-oxo-N-(2,2,2-trifluoroethyl)piperazine-1-carboxamide involves the reaction of 2,2,2-trifluoroethylamine with piperazine-1-carboxylic acid in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then treated with an oxidizing agent to yield 3-oxo-N-(2,2,2-trifluoroethyl)piperazine-1-carboxamide.

Scientific Research Applications

3-oxo-N-(2,2,2-trifluoroethyl)piperazine-1-carboxamide has been used in various scientific research applications, including drug discovery, medicinal chemistry, and neuroscience. 3-oxo-N-(2,2,2-trifluoroethyl)piperazine-1-carboxamide has been shown to have potential as a lead compound for the development of new drugs for the treatment of various diseases, including cancer and neurological disorders.